Cas no 953991-15-6 (3,4-dichloro-N-{1-(2-methoxyethyl)piperidin-4-ylmethyl}benzamide)

• Product Name: 3,4-dichloro-N-{1-(2-methoxyethyl)piperidin-4-ylmethyl}benzamide
• CAS No: 953991-15-6
• MF: C₁₆H₂₂Cl₂N₂O₂
• MW: 345.264082431793
• CID: 6453563
• PubChem ID: 16895544
• Update Time: 2025-06-07

3,4-dichloro-N-{1-(2-methoxyethyl)piperidin-4-ylmethyl}benzamide Chemical and Physical Properties

Names and Identifiers

• 3,4-dichloro-N-{1-(2-methoxyethyl)piperidin-4-ylmethyl}benzamide
• AKOS024491478
• 953991-15-6
• F5033-0235
• VU0493557-1
• 3,4-dichloro-N-((1-(2-methoxyethyl)piperidin-4-yl)methyl)benzamide
• 3,4-dichloro-N-[[1-(2-methoxyethyl)piperidin-4-yl]methyl]benzamide
• 3,4-dichloro-N-{[1-(2-methoxyethyl)piperidin-4-yl]methyl}benzamide

• Inchi： 1S/C16H22Cl2N2O2/c1-22-9-8-20-6-4-12(5-7-20)11-19-16(21)13-2-3-14(17)15(18)10-13/h2-3,10,12H,4-9,11H2,1H3,(H,19,21)
• InChI Key： IIWLVXMNNGIEMF-UHFFFAOYSA-N
• SMILES： ClC1=C(C=CC(=C1)C(NCC1CCN(CCOC)CC1)=O)Cl

Computed Properties

• Exact Mass: 344.1058333g/mol
• Monoisotopic Mass: 344.1058333g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 22
• Rotatable Bond Count: 6
• Complexity: 349
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 3.1
• Topological Polar Surface Area: 41.6Ų

Additional information on 3,4-dichloro-N-{1-(2-methoxyethyl)piperidin-4-ylmethyl}benzamide

Professional Introduction to 3,4-dichloro-N-{1-(2-methoxyethyl)piperidin-4-ylmethyl}benzamide (CAS No. 953991-15-6)

3,4-dichloro-N-{1-(2-methoxyethyl)piperidin-4-ylmethyl}benzamide, identified by the CAS number 953991-15-6, is a significant compound in the field of pharmaceutical chemistry. This molecule has garnered attention due to its structural complexity and potential applications in drug development. The presence of both chloro substituents and a piperidine moiety makes it a versatile scaffold for designing novel bioactive molecules.

The compound’s structure consists of a benzamide core, which is a well-known pharmacophore in medicinal chemistry. The benzamide group is often associated with analgesic, anti-inflammatory, and anticonvulsant properties. In particular, the amide functionality can interact with biological targets through hydrogen bonding, a key interaction in drug-receptor binding. The 3,4-dichloro substitution pattern on the benzene ring enhances the lipophilicity of the molecule, which can improve its cell membrane permeability and thus its bioavailability.

The piperidine ring in the molecule is another critical feature. Piperidine derivatives are frequently found in pharmaceuticals due to their ability to mimic natural amino acid structures and their favorable pharmacokinetic properties. The specific substitution at the 4-position of the piperidine ring with a 1-(2-methoxyethyl)methyl group introduces an additional layer of complexity, potentially influencing both the solubility and metabolic stability of the compound.

Recent research has highlighted the importance of such structurally complex molecules in addressing unmet medical needs. The combination of chloro substituents and a piperidine moiety has been explored in various therapeutic areas, including oncology and central nervous system disorders. For instance, studies have demonstrated that similar scaffolds can modulate enzyme activity by inhibiting key pathways involved in disease progression.

In oncology research, 3,4-dichloro-N-{1-(2-methoxyethyl)piperidin-4-ylmethyl}benzamide has shown promise as a lead compound for further development. Preclinical studies have indicated that it may interact with targets such as kinases and transcription factors, which are crucial in cancer cell signaling. The ability of this compound to disrupt these pathways could make it a valuable candidate for therapeutic intervention.

The methoxyethyl group attached to the piperidine ring also plays a significant role in the compound’s overall properties. This group can influence both the electronic distribution and steric environment around the molecule, potentially affecting its binding affinity and selectivity. Medicinal chemists often modify such groups to optimize pharmacological activity while minimizing off-target effects.

Advances in computational chemistry have enabled more efficient screening and design of compounds like 3,4-dichloro-N-{1-(2-methoxyethyl)piperidin-4-ylmethyl}benzamide. Molecular docking studies have been instrumental in predicting how this molecule might interact with biological targets. These studies can provide insights into binding modes and help guide modifications to improve efficacy and reduce toxicity.

The synthesis of this compound involves multi-step organic reactions, each requiring careful optimization to ensure high yield and purity. Key steps typically include chlorination reactions to introduce the dichloro substituents, followed by nucleophilic substitution to incorporate the piperidine moiety. The final step often involves amide bond formation to complete the structure.

Quality control and analytical techniques are crucial for ensuring the identity and purity of 3,4-dichloro-N-{1-(2-methoxyethyl)piperidin-4-ylmethyl}benzamide. Techniques such as nuclear magnetic resonance (NMR) spectroscopy, mass spectrometry (MS), and high-performance liquid chromatography (HPLC) are commonly employed to verify structural integrity and detect impurities.

The potential applications of this compound extend beyond oncology. Research suggests that it may also have utility in treating neurological disorders by modulating neurotransmitter systems. The ability of piperidine derivatives to cross the blood-brain barrier makes them particularly interesting for central nervous system therapies.

Future directions in research may focus on exploring analogs of 3,4-dichloro-N-{1-(2-methoxyethyl)piperidin-4-ylmethyl}benzamide to enhance its therapeutic profile. By systematically modifying substituents or exploring different functional groups, scientists can optimize potency, selectivity, and pharmacokinetic properties.

In conclusion, 3,4-dichloro-N-{1-(2-methoxyethyl)piperidin-4-ylmethyl}benzamide (CAS No. 953991-15-6) is a structurally complex molecule with significant potential in pharmaceutical applications. Its unique combination of functional groups makes it a valuable scaffold for drug discovery efforts aimed at treating various diseases.